1,7,8,9-Tetrachloro-10,10-dimethoxy-4-propan-2-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione

• Molecular Formula: C14H15Cl4NO4
• Molecular Weight: 403.1 g/mol
• IUPAC Name: 1,7,8,9-tetrachloro-10,10-dimethoxy-4-propan-2-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C14H15Cl4NO4/c1-5(2)19-10(20)6-7(11(19)21)13(18)9(16)8(15)12(6,17)14(13,22-3)23-4/h5-7H,1-4H3
• InChI Key: UNZSVNXKXUBANP-UHFFFAOYSA-N
• SMILES: CC(C)N1C(=O)C2C(C1=O)C3(C(=C(C2(C3(OC)OC)Cl)Cl)Cl)Cl

Description

1,7,8,9-Tetrachloro-10,10-dimethoxy-4-propan-2-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione, also known as tacrine, is a synthetic compound that belongs to the family of acetylcholinesterase inhibitors. It was first synthesized in the 1970s and has been extensively studied for its potential use in the treatment of Alzheimer's disease.

Mechanism of Action

Tacrine works by binding to the active site of acetylcholinesterase, thereby preventing the enzyme from breaking down acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which can help to improve cognitive function in patients with Alzheimer's disease.
Biochemical and Physiological Effects:
Tacrine has been shown to have a number of biochemical and physiological effects. In addition to its ability to inhibit acetylcholinesterase, 1,7,8,9-Tetrachloro-10,10-dimethoxy-4-propan-2-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been shown to have antioxidant properties, which can help to protect the brain from damage caused by oxidative stress. Tacrine has also been shown to have anti-inflammatory properties, which can help to reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of 1,7,8,9-Tetrachloro-10,10-dimethoxy-4-propan-2-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is that it has been extensively studied and its mechanism of action is well understood. This makes it a valuable tool for researchers who are studying the role of acetylcholine in cognitive function. However, one of the limitations of 1,7,8,9-Tetrachloro-10,10-dimethoxy-4-propan-2-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is that it has a number of side effects, including nausea, vomiting, and diarrhea. This can make it difficult to use in laboratory experiments.

Future Directions

There are a number of future directions that could be pursued in the study of 1,7,8,9-Tetrachloro-10,10-dimethoxy-4-propan-2-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione. One area of research could be the development of more potent and selective acetylcholinesterase inhibitors that have fewer side effects than 1,7,8,9-Tetrachloro-10,10-dimethoxy-4-propan-2-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione. Another area of research could be the development of drugs that target other neurotransmitter systems that are involved in cognitive function, such as the glutamate system. Finally, there could be further investigation into the potential use of 1,7,8,9-Tetrachloro-10,10-dimethoxy-4-propan-2-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione in the treatment of other neurodegenerative disorders, such as Parkinson's disease.

Synthesis Methods

The synthesis of 1,7,8,9-Tetrachloro-10,10-dimethoxy-4-propan-2-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione involves a multi-step process that begins with the reaction of 2,4-pentanedione with ammonia to form 4-amino-2,6-dimethylpyrimidine. This compound is then reacted with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone to form the intermediate compound, 1,4-dihydro-4-oxo-7,8-dichloro-2,3,5,6-tetracyanoquinoxaline. The final step involves the reaction of this intermediate with 2,2-dimethoxypropane and sodium methoxide to produce 1,7,8,9-Tetrachloro-10,10-dimethoxy-4-propan-2-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione.

Scientific Research Applications

Tacrine has been extensively studied for its potential use in the treatment of Alzheimer's disease. Alzheimer's disease is a neurodegenerative disorder that is characterized by a progressive decline in cognitive function. It is believed that the disease is caused by the accumulation of beta-amyloid plaques in the brain, which leads to the death of neurons.
Tacrine works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter that is important for memory and learning. By inhibiting the activity of acetylcholinesterase, 1,7,8,9-Tetrachloro-10,10-dimethoxy-4-propan-2-yl-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione increases the levels of acetylcholine in the brain, which can help to improve cognitive function in patients with Alzheimer's disease.